Cas no 70293-99-1 (Physalin I)
Physalin I structure
Product Name:Physalin I
CAS No:70293-99-1
MF:C29H34O11
MW:558.573669910431
CID:5579384
Update Time:2024-03-04
Physalin I Chemical and Physical Properties
Names and Identifiers
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- Physalin I
- (+)-Physalin I
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- Inchi: 1S/C29H34O11/c1-23-11-18-25(3)29-19(23)20(32)28(40-29,37-12-15(23)21(33)38-18)14-10-17(31)27(36-4)8-5-6-16(30)24(27,2)13(14)7-9-26(29,35)22(34)39-25/h5-6,13-15,17-19,31,35H,7-12H2,1-4H3
- InChI Key: PKBKMEUABLQCJI-UHFFFAOYSA-N
- SMILES: COC12C(O)CC3C(CCC4(C56C7C(C3(OCC3C7(C)CC(OC3=O)C5(C)OC4=O)O6)=O)O)C1(C)C(=O)C=CC2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 40
- XLogP3: -0.898999999999999
Experimental Properties
- Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 12.09±0.70(Predicted)
Physalin I Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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